Cas no 1375472-27-7 (1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine)
1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine
- Piperazine, 1-[[2-(1-methylethoxy)ethyl]sulfonyl]-
-
- MDL: MFCD21602508
- Inchi: 1S/C9H20N2O3S/c1-9(2)14-7-8-15(12,13)11-5-3-10-4-6-11/h9-10H,3-8H2,1-2H3
- InChI Key: CTHKWQWDLKZLBE-UHFFFAOYSA-N
- SMILES: N1(S(CCOC(C)C)(=O)=O)CCNCC1
1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14392-1 G |
1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine |
1375472-27-7 | 95% | 1g |
¥ 2,013.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14392-5 G |
1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine |
1375472-27-7 | 95% | 5g |
¥ 6,025.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14392-10 G |
1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine |
1375472-27-7 | 95% | 10g |
¥ 9,042.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14392-1 G |
1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine |
1375472-27-7 | 95% | 1g |
¥ 2,013.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14392-5 G |
1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine |
1375472-27-7 | 95% | 5g |
¥ 6,025.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14392-10 G |
1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine |
1375472-27-7 | 95% | 10g |
¥ 9,042.00 | 2022-10-13 | |
| TRC | B523953-10mg |
1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine |
1375472-27-7 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B523953-50mg |
1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine |
1375472-27-7 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B523953-100mg |
1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine |
1375472-27-7 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-96662-0.05g |
1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine |
1375472-27-7 | 95.0% | 0.05g |
$110.0 | 2025-02-19 |
1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine
Introduction to 1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine (CAS No. 1375472-27-7)
1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine, identified by the chemical compound code CAS No. 1375472-27-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of 1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine incorporates a sulfonyl group and an alkoxy-substituted ethane chain, features that contribute to its unique chemical properties and reactivity.
The synthesis of 1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine involves a series of well-defined chemical reactions, including sulfonylation and alkylation processes. These synthetic pathways are critical in ensuring the high purity and yield of the compound, which are essential for its subsequent application in pharmaceutical research. The compound's stability under various conditions, such as temperature and pH, makes it a valuable intermediate in the development of more complex molecules.
In recent years, 1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine has been studied for its potential role in drug discovery and development. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may exhibit pharmacological properties such as receptor binding affinity or enzyme inhibition. Researchers have explored its interactions with various biological targets, including neurotransmitter receptors and ion channels, which are pivotal in modulating neurological functions.
One of the most compelling aspects of 1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine is its versatility in medicinal chemistry. The presence of both the sulfonyl and alkoxy functional groups provides multiple sites for chemical modification, enabling the design of derivatives with tailored biological activities. This flexibility has led to its incorporation into several research projects aimed at identifying novel therapeutic agents for conditions such as depression, anxiety, and pain disorders.
Recent advancements in computational chemistry have further enhanced the understanding of 1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine's pharmacophore. Molecular modeling studies have predicted its binding modes to several protein targets, providing insights into how it might interact with biological systems. These predictions have been validated through experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, reinforcing the reliability of computational approaches in drug design.
The compound's potential extends beyond traditional pharmacological applications. Its unique structural features make it an attractive candidate for use in materials science, particularly in the development of functional polymers and coatings. The sulfonyl group can enhance material stability, while the piperazine ring contributes to solubility and processability. Such properties are highly valued in industries requiring advanced material solutions.
From a regulatory perspective, 1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine (CAS No. 1375472-27-7) is subject to standard guidelines for chemical substances used in research and industrial applications. Compliance with safety protocols ensures that researchers handling this compound can do so without compromising their health or the environment. Documentation of synthesis routes, purity levels, and storage conditions is essential for maintaining consistency across different research groups.
The future prospects for 1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine are promising, with ongoing studies exploring its role in complex drug formulations. As our understanding of molecular interactions deepens, this compound is likely to play a significant role in next-generation therapeutics. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide.
1375472-27-7 (1-[2-(propan-2-yloxy)ethanesulfonyl]piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)